Cas no 404-90-0 (3-Fluoro-4-methoxyphenylacetonitrile)

• Product name: 3-Fluoro-4-methoxyphenylacetonitrile
• CAS No: 404-90-0
• MF: C₉H₈FNO
• MW: 165.164325714111
• MDL: MFCD00040889
• CID: 37299
• PubChem ID: 136251

3-Fluoro-4-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methoxylphenylacetonitrile
• 3-Fluoro-4-methoxyphenylacetonitrile
• 2-(3-fluoro-4-methoxyphenyl)acetonitrile
• 3-FLUORO-4-METHOXYBENZYL CYANIDE
• 3-Fluoro-4-methoxybenzylcyanide
• (3-fluoro-4-methoxyphenyl)acetonitrile
• Benzeneacetonitrile, 3-fluoro-4-methoxy-
• OFCMGCZEFVKTAN-UHFFFAOYSA-N
• 3-Fluoro-4-methoxylacetonitrile
• KSC494S2H
• SBB079121
• WT1763
• 3-Fluoro-4-methoxy
• AKOS001107572
• SY018256
• MFCD00040889
• FT-0688107
• A24142
• EN300-14147
• Z96091881
• FS-1544
• 2-(3-fluoro-4-methoxyphenyl)acetonitrile;3-Fluoro-4-methoxyphenylacetonitrile
• 404-90-0
• CS-W021918
• AM20061071
• SCHEMBL988906
• DTXSID80193404
• DTXCID50115895
• DA-18008

• MDL： MFCD00040889
• Inchi： 1S/C9H8FNO/c1-12-9-3-2-7(4-5-11)6-8(9)10/h2-3,6H,4H2,1H3
• InChI Key： OFCMGCZEFVKTAN-UHFFFAOYSA-N
• SMILES： FC1=C(C([H])=C([H])C(C([H])([H])C#N)=C1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 165.05900
• Monoisotopic Mass: 165.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 1.3

Experimental Properties

• Color/Form: Not available
• Density: 1.148
• Melting Point: 46-48°C
• Boiling Point: 270.6℃ at 760 mmHg
• Flash Point: 117.5℃
• Refractive Index: 1.501
• PSA: 33.02000
• LogP: 1.90038
• Solubility: Not available

3-Fluoro-4-methoxyphenylacetonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• PackingGroup：III
• Safety Term：6.1
• HazardClass：6.1
• Packing Group：III

3-Fluoro-4-methoxyphenylacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides